Cas no 23840-48-4 (3-methyl-3H-Benz[e]indole)

• Product Name: 3-methyl-3H-Benz[e]indole
• CAS No: 23840-48-4
• MF: C₁₃H₁₁N
• MW: 181.233143091202
• CID: 1109563
• Update Time: 2024-07-25

3-methyl-3H-Benz[e]indole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3H-Benz[e]indole
• 3H-Benz[e]indole, 3-methyl-

• Inchi： 1S/C13H11N/c1-14-9-8-12-11-5-3-2-4-10(11)6-7-13(12)14/h2-9H,1H3
• InChI Key： UTKJTNQQUYYCQC-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C3=CC=CC=C3C=C2)C=C1

Computed Properties

• Exact Mass: 181.08923

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Melting Point: 54-55.5 °C
• Boiling Point: 354.7±11.0 °C(Predicted)
• PSA: 4.93